3-Bromo-7-(trifluoromethoxy)quinolin-4-amine
Description
3-Bromo-7-(trifluoromethoxy)quinolin-4-amine is a chemical compound with the molecular formula C10H6BrF3N2O and a molecular weight of 307.07 g/mol. It is a derivative of quinoline, a heterocyclic aromatic organic compound .
Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline core, which is a double-ring structure containing a benzene ring fused with a pyridine moiety . It also contains a bromine atom and a trifluoromethoxy group attached to the quinoline core.Future Directions
The future directions of research involving 3-Bromo-7-(trifluoromethoxy)quinolin-4-amine could include further exploration of its synthesis methods, chemical reactions, and potential biological activities. As with similar quinoline derivatives, it could be studied for potential medicinal applications .
Properties
CAS No. |
1065088-17-6 |
|---|---|
Molecular Formula |
C10H6BrF3N2O |
Molecular Weight |
307.07 g/mol |
IUPAC Name |
3-bromo-7-(trifluoromethoxy)quinolin-4-amine |
InChI |
InChI=1S/C10H6BrF3N2O/c11-7-4-16-8-3-5(17-10(12,13)14)1-2-6(8)9(7)15/h1-4H,(H2,15,16) |
InChI Key |
GQQANKBAOPDOBC-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C(=CN=C2C=C1OC(F)(F)F)Br)N |
Canonical SMILES |
C1=CC2=C(C(=CN=C2C=C1OC(F)(F)F)Br)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl 7,8-Dihydro-2-(pyridin-2-yl)pyrido[4,3-d]pyrimidine-6(5H)-carboxylate](/img/structure/B3183938.png)
![4-Thiazolol, 2-[4-(trifluoromethyl)phenyl]-](/img/structure/B3183944.png)
